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Compound of Interest

Compound Name: 2,2-Dimethylpentanal

Cat. No.: B085100 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides an overview of the potential applications and research considerations

for 2,2-Dimethylpentanal in the field of medicinal chemistry. Direct research on the specific

biological activities of 2,2-Dimethylpentanal is limited in publicly available literature. Therefore,

this application note focuses on its potential uses based on the known reactivity of aldehydes

and the biological activities of structurally related short-chain aliphatic aldehydes and volatile

organic compounds (VOCs). The provided protocols are general templates for the preliminary

investigation of such a compound.

Physicochemical Properties of 2,2-Dimethylpentanal
A summary of the key physicochemical properties of 2,2-Dimethylpentanal is presented in

Table 1. This data is essential for planning any experimental work, including solubility testing,

formulation, and in vitro assay design.
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Property Value Reference

Molecular Formula C₇H₁₄O [1][2]

Molecular Weight 114.19 g/mol [1][2]

CAS Number 14250-88-5 [1][2]

Appearance Liquid (predicted)

Boiling Point 134-136 °C

Density ~0.807 g/cm³

Solubility
Sparingly soluble in water

(predicted)

SMILES CCCC(C)(C)C=O [1][2]

InChIKey
YMXAGOUPXPGFLB-

UHFFFAOYSA-N
[1]

Potential Applications in Medicinal Chemistry
While specific data for 2,2-Dimethylpentanal is scarce, its chemical nature as a sterically

hindered aliphatic aldehyde suggests several avenues for investigation in medicinal chemistry

and related fields.

As a Synthetic Building Block (Synthon)
The aldehyde functional group is highly versatile in organic synthesis, serving as a key

electrophile for forming new carbon-carbon and carbon-heteroatom bonds.[3] 2,2-
Dimethylpentanal can be envisioned as a starting material or intermediate in the synthesis of

more complex, potentially bioactive molecules.[4][5] The gem-dimethyl group adjacent to the

aldehyde could offer steric hindrance that might be exploited for diastereoselective reactions or

to create sterically demanding pharmacophores. A generalized workflow for utilizing an

aldehyde in a multi-component reaction is depicted below.
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Figure 1: Workflow for utilizing 2,2-Dimethylpentanal in diversity-oriented synthesis.

Investigation of Inherent Biological Activity
Short-chain aliphatic aldehydes, as a class of volatile organic compounds (VOCs), have been

reported to exhibit a range of biological effects.[6] Some have demonstrated antimicrobial

properties, while others can act as modulators of sensory pathways.[7][8]

Antimicrobial Research: Given that some VOCs possess antibacterial or antifungal

properties, 2,2-Dimethylpentanal could be screened against a panel of pathogenic

microbes.[6]
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Taste/Odor Modulation: Recent studies have shown that short-chain aliphatic aldehydes can

act as positive allosteric modulators of the calcium-sensing receptor (CaSR), which is

involved in taste perception.[7] This suggests a potential application in food chemistry or as a

pharmacological tool to study taste pathways.

General Experimental Protocols
The following are generalized protocols that can be adapted for the preliminary investigation of

2,2-Dimethylpentanal.

Protocol: In Vitro Cytotoxicity Screening (MTT Assay)
This protocol outlines a common method for assessing the cytotoxic effect of a compound on a

cell line.

Cell Culture:

Culture a relevant cell line (e.g., HEK293 for general toxicity, or a cancer cell line like

HeLa) in appropriate media and conditions until approximately 80% confluency.

Cell Seeding:

Trypsinize and count the cells. Seed the cells into a 96-well plate at a density of 5,000-

10,000 cells per well.

Incubate for 24 hours to allow for cell attachment.

Compound Preparation and Treatment:

Prepare a stock solution of 2,2-Dimethylpentanal in a suitable solvent (e.g., DMSO).

Perform serial dilutions of the stock solution to create a range of final concentrations (e.g.,

0.1 µM to 100 µM).

Add the diluted compound to the appropriate wells. Include vehicle control (DMSO) and

untreated control wells.

Incubation:
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Incubate the plate for 24-72 hours.

MTT Assay:

Add MTT reagent to each well and incubate for 2-4 hours.

Add solubilization solution (e.g., DMSO or a detergent-based buffer) to dissolve the

formazan crystals.

Data Acquisition:

Read the absorbance at 570 nm using a microplate reader.

Data Analysis:

Calculate cell viability as a percentage relative to the untreated control. Plot the dose-

response curve and determine the IC₅₀ value.
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Figure 2: Workflow for a typical in vitro cytotoxicity assay.

Protocol: Preliminary Antimicrobial Screening (Broth
Microdilution)
This protocol can be used to determine the minimum inhibitory concentration (MIC) of 2,2-
Dimethylpentanal against a bacterial strain.
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Prepare Bacterial Inoculum:

Grow a fresh culture of the test bacterium (e.g., E. coli or S. aureus) in a suitable broth.

Dilute the culture to a standardized concentration (e.g., 0.5 McFarland standard).

Compound Dilution:

In a 96-well plate, perform a two-fold serial dilution of 2,2-Dimethylpentanal in the broth.

Inoculation:

Add the standardized bacterial inoculum to each well.

Include a positive control (broth + bacteria) and a negative control (broth only).

Incubation:

Incubate the plate at the optimal growth temperature for the bacterium (e.g., 37°C) for 18-

24 hours.

Determine MIC:

The MIC is the lowest concentration of the compound that completely inhibits visible

bacterial growth.

Metabolism and Toxicological Considerations
Aldehydes are generally reactive molecules and can be toxic.[9] Their primary route of

metabolism is oxidation to the corresponding carboxylic acid, a reaction often catalyzed by

aldehyde dehydrogenases (ALDHs).[10] Any medicinal chemistry program involving 2,2-
Dimethylpentanal must consider its metabolic stability and potential for off-target effects due

to the reactivity of the aldehyde group.
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Figure 3: General metabolic pathway for the oxidation of an aldehyde.

Conclusion
While 2,2-Dimethylpentanal is not a well-characterized compound in medicinal chemistry, its

structure presents opportunities for its use as a synthetic building block. Furthermore, the

known biological activities of related short-chain aldehydes suggest that it may be a candidate

for screening in antimicrobial or sensory modulation assays. Researchers are advised to

proceed with a thorough evaluation of its toxicological profile in parallel with any investigation

into its potential biological activities. The protocols and workflows provided herein offer a

starting point for such an exploratory research program.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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